Cas no 80886-11-9 (2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile)
2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- EN300-239512
- 2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile
- (1-methyl-1H-pyrrol-2-yl)(morpholin-4-yl)acetonitrile
- KHQGEVFREDKMRW-UHFFFAOYSA-N
- AKOS015957309
- F2189-0044
- CS-0300737
- SCHEMBL11225051
- 2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoacetonitrile
- 2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylacetonitrile
- alpha-(1-methyl-2-pyrrolyl)-4-morpholineacetonitrile
- 80886-11-9
- 4-Morpholineacetonitrile, α-(1-methyl-1H-pyrrol-2-yl)-
-
- Inchi: 1S/C11H15N3O/c1-13-4-2-3-10(13)11(9-12)14-5-7-15-8-6-14/h2-4,11H,5-8H2,1H3
- InChI Key: KHQGEVFREDKMRW-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)C(C#N)C1=CC=CN1C
Computed Properties
- Exact Mass: 205.121512110g/mol
- Monoisotopic Mass: 205.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 41.2Ų
2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M156346-100mg |
(1-methyl-1h-pyrrol-2-yl)(morpholin-4-yl)acetonitrile |
80886-11-9 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M156346-500mg |
(1-methyl-1h-pyrrol-2-yl)(morpholin-4-yl)acetonitrile |
80886-11-9 | 500mg |
$ 295.00 | 2022-06-04 | ||
| TRC | M156346-1g |
(1-methyl-1h-pyrrol-2-yl)(morpholin-4-yl)acetonitrile |
80886-11-9 | 1g |
$ 475.00 | 2022-06-04 | ||
| Enamine | EN300-239512-0.05g |
2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile |
80886-11-9 | 95% | 0.05g |
$612.0 | 2024-06-19 | |
| Enamine | EN300-239512-0.1g |
2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile |
80886-11-9 | 95% | 0.1g |
$640.0 | 2024-06-19 | |
| Enamine | EN300-239512-0.25g |
2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile |
80886-11-9 | 95% | 0.25g |
$670.0 | 2024-06-19 | |
| Enamine | EN300-239512-0.5g |
2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile |
80886-11-9 | 95% | 0.5g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-239512-1.0g |
2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile |
80886-11-9 | 95% | 1.0g |
$728.0 | 2024-06-19 | |
| Enamine | EN300-239512-2.5g |
2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile |
80886-11-9 | 95% | 2.5g |
$1428.0 | 2024-06-19 | |
| Enamine | EN300-239512-5.0g |
2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile |
80886-11-9 | 95% | 5.0g |
$2110.0 | 2024-06-19 |
2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile
Comprehensive Guide to 2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile (CAS No. 80886-11-9): Properties, Applications, and Market Insights
2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile (CAS No. 80886-11-9) is a specialized organic compound that has garnered significant interest in pharmaceutical and agrochemical research. This nitrile derivative features a unique molecular structure combining a pyrrole ring and morpholine moiety, making it a valuable intermediate for synthesizing various bioactive molecules. The compound's chemical stability and versatile reactivity have positioned it as a key building block in modern drug discovery programs.
Recent trends in medicinal chemistry highlight the growing demand for heterocyclic compounds like 2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile. Pharmaceutical researchers are particularly interested in its potential as a precursor for kinase inhibitors and GPCR modulators, which are hot topics in cancer therapy and neurological disorder treatments. The morpholine component contributes to improved water solubility of drug candidates, addressing one of the major challenges in drug formulation.
In the agrochemical sector, compounds containing both pyrrole and morpholine structures have shown promising pesticidal activities. 2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile serves as a crucial intermediate for developing new-generation crop protection agents with enhanced environmental profiles. This aligns with the current industry focus on sustainable agriculture and reduced ecological impact.
The synthesis of 2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile typically involves nucleophilic substitution reactions between appropriately substituted pyrrole derivatives and morpholine-containing precursors. Process chemists have developed optimized routes to achieve high yield and purity, making it commercially viable for large-scale production. Recent patents indicate growing intellectual property activity around derivatives of this compound.
From a physicochemical perspective, 2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its molecular weight of 205.25 g/mol and balanced lipophilicity make it suitable for various chemical transformations. Analytical characterization typically employs HPLC, NMR spectroscopy, and mass spectrometry techniques.
The global market for pharmaceutical intermediates like 2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile is experiencing steady growth, driven by increasing R&D investments in small molecule therapeutics. Market analysts project particular demand from contract research organizations and generic drug manufacturers seeking cost-effective building blocks for complex molecules. Quality standards for this compound typically require ≥98% purity, with strict control of residual solvents and heavy metal content.
Storage and handling of 2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile require standard laboratory precautions for organic compounds. It should be kept in tightly sealed containers under inert atmosphere at controlled temperatures to maintain stability. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended during handling.
Emerging applications for 2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile derivatives include their use in material science as precursors for functional polymers and in catalysis as ligand frameworks. The compound's structural features offer opportunities for creating molecularly imprinted polymers with specific recognition properties, a rapidly growing field in sensor technology and separation science.
Quality control protocols for 2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile typically include multiple analytical techniques to verify identity and purity. Chromatographic methods are employed to quantify the main component and detect any process-related impurities. Advanced characterization may involve X-ray crystallography to confirm molecular structure, especially for patent applications or regulatory submissions.
Environmental considerations for 2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile production focus on green chemistry principles, including solvent recovery and waste minimization. The industry is moving toward more sustainable synthetic routes that reduce energy consumption and utilize biodegradable reagents where possible. These practices align with the growing emphasis on environmental, social, and governance (ESG) factors in chemical manufacturing.
Future research directions for 2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)acetonitrile include exploring its potential in bioconjugation chemistry and as a scaffold for proteolysis targeting chimeras (PROTACs), an exciting area in drug discovery. The compound's versatility suggests it will remain relevant as new therapeutic modalities and precision medicine approaches continue to evolve in the pharmaceutical industry.
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